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Abstract

Acyl-CoA Synthetase Long-chain Family Member 4 (ACSL4) is a critical enzyme in lipid
metabolism, playing a pivotal role in the activation of long-chain fatty acids, particularly
polyunsaturated fatty acids (PUFAS). Its unique substrate preference and subcellular
localization implicate it in a diverse array of cellular processes, from lipid biosynthesis and
energy metabolism to the regulation of inflammatory signaling and a specialized form of iron-
dependent cell death known as ferroptosis. Dysregulation of ACSL4 has been linked to
numerous pathologies, including cancer, neurodegenerative diseases, and metabolic disorders,
making it an attractive therapeutic target. This guide provides an in-depth overview of the core
functions of ACSL4, its involvement in key signaling pathways, and detailed methodologies for
its study, offering a comprehensive resource for researchers and drug development
professionals.

Introduction: The Central Role of ACSL4 in Lipid
Metabolism

ACSLA4 is one of five mammalian long-chain acyl-CoA synthetases (ACSLSs) that catalyze the
conversion of free long-chain fatty acids to their metabolically active acyl-CoA esters. This ATP-
dependent reaction is the first committed step in fatty acid metabolism, channeling fatty acids
towards various metabolic fates, including -oxidation for energy production, incorporation into
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complex lipids like phospholipids and triacylglycerols, and the synthesis of signaling molecules.

[1]

What distinguishes ACSL4 from other ACSL isoforms is its strong substrate preference for
PUFASs, such as arachidonic acid (AA) and adrenic acid (AdA).[1] This specificity positions
ACSL4 as a key regulator of the cellular lipid landscape and a critical modulator of processes
that are dependent on PUFA-containing lipids. ACSL4 is primarily localized to the endoplasmic
reticulum (ER) and mitochondria-associated membranes, placing it at a strategic nexus for lipid
trafficking and metabolism.[2][3]

ACSLA4: The Gatekeeper of Ferroptosis

Perhaps the most significant and intensely studied role of ACSL4 is its function as an essential
initiator of ferroptosis.[1] Ferroptosis is a form of regulated cell death characterized by iron-
dependent lipid peroxidation. ACSL4 drives ferroptosis by catalyzing the esterification of
PUFAs into CoA, which are then incorporated into membrane phospholipids by
lysophosphatidylcholine acyltransferase 3 (LPCAT3). These PUFA-containing phospholipids
are highly susceptible to peroxidation by lipoxygenases (ALOXSs), leading to membrane
damage and eventual cell death.

The expression level of ACSL4 is a key determinant of a cell's sensitivity to ferroptosis. Cells
with high ACSL4 expression are generally more susceptible to ferroptotic stimuli, while
knockdown or inhibition of ACSL4 confers resistance. This has profound implications for cancer
therapy, as inducing ferroptosis in cancer cells has emerged as a promising anti-cancer
strategy.

Signaling Pathways Involving ACSL4

ACSLA4 is integrated into several key signaling pathways that regulate cell growth, proliferation,
and death.

The Hippo-YAP Pathway

The Hippo signaling pathway is a critical regulator of organ size and tissue homeostasis, and
its downstream effector, the transcriptional co-activator Yes-associated protein (YAP), is often
dysregulated in cancer. Mechanistic studies have revealed that ACSL4 is a direct
transcriptional target of YAP. In conditions of high cell density, the Hippo pathway is active,

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.cellsignal.com/products/95978/datasheet?images=1&protocol=0
https://www.cellsignal.com/products/95978/datasheet?images=1&protocol=0
https://pubmed.ncbi.nlm.nih.gov/37578696/
https://www.biocompare.com/Product-Reviews/589923-ACSL4-for-western-blot/
https://www.cellsignal.com/products/95978/datasheet?images=1&protocol=0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

leading to the phosphorylation and cytoplasmic retention of YAP, thereby suppressing the
transcription of its target genes, including ACSL4. Conversely, when the Hippo pathway is
inactive, YAP translocates to the nucleus and promotes ACSL4 expression, thereby sensitizing

cells to ferroptosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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